Cas no 74413-07-3 (2H-1,4-Benzoxazine, 3-(4-methoxyphenyl)-, 4-oxide)

• Product name: 2H-1,4-Benzoxazine, 3-(4-methoxyphenyl)-, 4-oxide
• CAS No: 74413-07-3
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 541086
• PubChem ID: 12520035

2H-1,4-Benzoxazine, 3-(4-methoxyphenyl)-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 3-(4-methoxyphenyl)-, 4-oxide
• 3-(4-methoxyphenyl)-4-oxido-2H-1,4-benzoxazin-4-ium
• DTXSID80501161
• 3-(4-Methoxyphenyl)-4-oxo-2H-1,4lambda~5~-benzoxazine
• 74413-07-3

• Inchi： InChI=1S/C15H13NO3/c1-18-12-8-6-11(7-9-12)14-10-19-15-5-3-2-4-13(15)16(14)17/h2-9H,10H2,1H3
• InChI Key： AJJFZQWSKACHOX-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=[N+](C3=CC=CC=C3OC2)[O-]

Computed Properties

• Exact Mass: 255.08959
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.2Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 44.53